(+)-Isonitramine

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: (6R,11R)-2-azaspiro[5.5]undecan-11-ol
• InChI: InChI=1S/C10H19NO/c12-9-4-1-2-5-10(9)6-3-7-11-8-10/h9,11-12H,1-8H2/t9-,10-/m1/s1
• InChI Key: POCJOGNVFHPZNS-NXEZZACHSA-N
• Isomeric SMILES: C1CC[C@]2(CCCNC2)[C@@H](C1)O
• Canonical SMILES: C1CCC2(CCCNC2)C(C1)O

Description

Isonitramine is a azaspiro compound that is 2-azaspiro[5.5]undecane carrying a hydroxy substituent at position 7 (the 6R,7R-diastereomer). A synthetic Nitraria alkaloid. It has a role as a hypoglycemic agent. It is an azaspiro compound and a secondary alcohol.

Scientific Research Applications

Synthesis and Structural Analysis

• (+)-Isonitramine has been synthesized through an efficient enantioselective method, achieving high yield and enantiomeric excess. This process involves key steps like phase-transfer catalytic alkylation and Dieckmann condensation (Park et al., 2012).
• The spatial structures of isonitramine and its isomer nitramine have been established through x-ray structural analysis. These alkaloids are conformers, differing in the configuration of the C(7) asymmetric center (Tashkhodzhaev, 2004).
• Enantiospecific synthesis of (+) and (−) isonitramine from a common chiral intermediate has been achieved, demonstrating the versatility in synthesizing these compounds (Quirion et al., 1988).

Potential Medical Applications

• Isonitramine exhibits significant inhibitory effects on α-glucosidases and has shown promise in alleviating postprandial hyperglycemia and protecting pancreatic damages in vivo, suggesting potential as a diabetes mellitus treatment candidate (Kwon et al., 2017).

Chemical Properties and Quantum-Chemical Studies

• Quantum-chemical calculations have been used to find preferential conformations for isonitramine, correlating these results with its spectral characteristics and chemical properties (Ashirmatova & Ibragimov, 1996).